6-O-Isobutyrylhelenalin

• Molecular Formula: C19H24O5
• Molecular Weight: 332.4 g/mol
• IUPAC Name: [(3aR,5R,5aR,8aR,9S,9aR)-5,8a-dimethyl-1-methylidene-2,8-dioxo-3a,4,5,5a,9,9a-hexahydroazuleno[6,5-b]furan-9-yl] 2-methylpropanoate
• InChI: InChI=1S/C19H24O5/c1-9(2)17(21)24-16-15-11(4)18(22)23-13(15)8-10(3)12-6-7-14(20)19(12,16)5/h6-7,9-10,12-13,15-16H,4,8H2,1-3,5H3/t10-,12+,13-,15-,16+,19+/m1/s1
• InChI Key: SKAOENNHESXSCC-SVAVSBTGSA-N
• Isomeric SMILES: C[C@@H]1C[C@@H]2[C@H]([C@@H]([C@]3([C@H]1C=CC3=O)C)OC(=O)C(C)C)C(=C)C(=O)O2
• Canonical SMILES: CC1CC2C(C(C3(C1C=CC3=O)C)OC(=O)C(C)C)C(=C)C(=O)O2

Description

6-O-Isobutyrylhelenalin is a sesquiterpene lactone derivative isolated from Arnica montana L. extracts. Its core structure, helenalin, is a bioactive compound known for anti-inflammatory and cytotoxic properties . The esterification of helenalin at the 6-O position with an isobutyryl group enhances its lipophilicity and modifies its biological activity, particularly in dermatological applications. Recent studies highlight its role in accelerating the growth and differentiation of human subcutaneous preadipocytes, leading to skin volumization—a critical mechanism for anti-aging and cosmetic applications .

Comparison with Similar Compounds

6-O-Methacryloylhelenalin

• Structural Difference : Substituted with a methacryloyl (CH₂=C(CH₃)COO⁻) group.
• Biological Activity: Co-extracted with 6-O-isobutyrylhelenalin from Arnica montana, this compound similarly promotes preadipocyte differentiation and skin volumization.
• Synergistic Effects : Studies suggest that the combined presence of both compounds in Arnica extracts may enhance efficacy in skin volumizing, though individual potency remains unquantified .

6-O-(2-Methylbutyryl)helenalin

• Structural Difference : Features a 2-methylbutyryl ester (CH(CH₂CH₃)COO⁻), a branched five-carbon chain.
• This analog’s larger ester group could reduce cellular uptake efficiency compared to 6-O-isobutyrylhelenalin, though this requires experimental validation .

Helenalin (Unmodified Core)

• Key Contrast : Lacks esterification at the 6-O position.
• Esterification (e.g., isobutyryl) reduces cytotoxicity while redirecting activity toward adipocyte differentiation .

Comparative Data Table

Compound	Ester Group	Key Biological Activity	Cosmetic Applicability	Metabolic Stability
6-O-Isobutyrylhelenalin	Isobutyryl (C₄H₇O₂⁻)	Preadipocyte differentiation, skin volumization	High	Moderate
6-O-Methacryloylhelenalin	Methacryloyl (C₄H₅O₂⁻)	Synergistic preadipocyte effects	Moderate-High	Lower (reactive)
6-O-(2-Methylbutyryl)helenalin	2-Methylbutyryl (C₅H₉O₂⁻)	Underexplored; predicted lower cellular uptake	Unknown	High
Helenalin	None	Cytotoxicity, NF-κB inhibition	Low (irritation)	Low

Data synthesized from .

Research Findings and Mechanistic Insights

• Adipogenic Pathways : 6-O-Isobutyrylhelenalin upregulates PPARγ and C/EBPα, transcription factors critical for adipocyte differentiation . Comparative studies with 6-O-methacryloylhelenalin show overlapping pathways but lack head-to-head potency comparisons.
• Safety Profile: Esterification reduces helenalin’s cytotoxicity, making 6-O-isobutyrylhelenalin safer for topical use.
• Structure-Activity Relationship (SAR) : Branching in the ester group (e.g., isobutyryl vs. 2-methylbutyryl) balances lipophilicity and solubility, optimizing skin penetration and target engagement .